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Compound of Interest

Compound Name: Methenolone enanthate

Cat. No.: B1676381 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of Methenolone
enanthate, a synthetic anabolic steroid. Adherence to these protocols is critical to mitigate risks

and ensure operational safety.

Methenolone enanthate is classified with several health hazards, necessitating careful

handling to prevent exposure. It is harmful if swallowed, suspected of causing cancer, and may

damage fertility or the unborn child.[1][2][3] It may also cause harm to breast-fed children.[1][2]

[3]

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine the most appropriate

personal protective equipment for handling Methenolone enanthate. The following table

summarizes the recommended PPE based on the potential routes of exposure.
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Exposure Route Recommended PPE Specifications & Procedures

Inhalation Respiratory Protection

For operations where dust or

aerosols may be generated,

use a NIOSH-approved

respirator with an appropriate

particulate filter. Ensure a

proper fit and perform regular

maintenance.

Skin Contact Protective Gloves & Clothing

Wear chemically impermeable

gloves (e.g., nitrile, neoprene).

[1] Select protective clothing,

such as a lab coat or coveralls,

that provides sufficient barrier

protection.[1][4] Wash hands

thoroughly after handling.[1][4]

Eye Contact Eye and Face Protection

Use safety glasses with side

shields or chemical safety

goggles.[1][4] In situations with

a higher risk of splashing, a

face shield should be worn in

addition to goggles.

Hazard Classifications
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The table below outlines the GHS hazard

classifications for Methenolone enanthate.
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1][2][3]

Reproductive Toxicity Category 1A
H360: May damage fertility or

the unborn child[1][2][3]

Reproductive Toxicity, effects

on or via lactation
-

H362: May cause harm to

breast-fed children[1][2]

Handling and Storage
Handle Methenolone enanthate in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[1] Avoid the formation of dust and aerosols.[1][4] Store

the compound in a cool, dry, and well-ventilated place, away from direct sunlight, and keep the

container tightly closed.[5] It should be stored locked up.[1][4]

Accidental Release Measures
In the event of a spill, evacuate the area and prevent further leakage if it is safe to do so.[4]

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye

protection.[1][4] Collect the spilled material using a method that does not generate dust, such

as using a HEPA-filtered vacuum or by gently sweeping with a damp cloth. Place the collected

material in a suitable, closed container for disposal.[4] Avoid allowing the chemical to enter

drains or the environment.[4]

Disposal Plan
Dispose of Methenolone enanthate and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not allow the chemical to be released into

the environment.

Experimental Workflow for Safe Handling
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The following diagram outlines the logical workflow for selecting and using appropriate PPE

when handling Methenolone enanthate.

1. Hazard Assessment

2. PPE Selection

3. Handling Procedure

4. Post-Handling & Disposal

Identify Task: Handling Methenolone Enanthate

Review Safety Data Sheet (SDS)

Assess Potential Exposure Routes:
- Inhalation (dust/aerosol)

- Dermal Contact
- Eye Contact

Select Respiratory Protection
(e.g., NIOSH-approved respirator)

Inhalation Risk

Select Hand Protection
(e.g., Chemical-resistant gloves)

Dermal Risk

Select Body Protection
(e.g., Lab coat, coveralls)

Dermal Risk

Select Eye/Face Protection
(e.g., Goggles, face shield)

Splash/Eye Risk

Don appropriate PPE

Handle Methenolone Enanthate
in a controlled environment

(e.g., Fume Hood)

Follow Safe Work Practices:
- Avoid dust generation
- Minimize quantities

- Wash hands after handling

Doff PPE correctly to
avoid contamination

Dispose of contaminated PPE
and waste material according

to institutional and
regulatory guidelines
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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